Cas no 946354-51-4 (4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946354-51-4
• MF: C₂₀H₂₈N₄O₅S
• MW: 436.525123596191
• CID: 5887750
• PubChem ID: 42474145
• Update Time: 2025-06-09

4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-[4-[(3,4-dimethoxyphenyl)sulfonyl]-1-piperazinyl]-2-methyl-6-(1-methylethoxy)-
• AKOS024648576
• 4-[4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(propan-2-yloxy)pyrimidine
• SR-01000912769-1
• 4-[4-(3,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• 946354-51-4
• SR-01000912769
• F2443-0172
• 4-(4-((3,4-dimethoxyphenyl)sulfonyl)piperazin-1-yl)-6-isopropoxy-2-methylpyrimidine
• 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

• Inchi： 1S/C20H28N4O5S/c1-14(2)29-20-13-19(21-15(3)22-20)23-8-10-24(11-9-23)30(25,26)16-6-7-17(27-4)18(12-16)28-5/h6-7,12-14H,8-11H2,1-5H3
• InChI Key： RXYAEJYGHRMBED-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C)=CC(N2CCN(S(C3=CC=C(OC)C(OC)=C3)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 436.17804118g/mol
• Monoisotopic Mass: 436.17804118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Predicted)
• Boiling Point: 602.1±65.0 °C(Predicted)
• pka: 6.77±0.43(Predicted)

Additional information on 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

Introduction to 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine and Its Significance in Modern Medicinal Chemistry

4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine, identified by its CAS number 946354-51-4, represents a compound of considerable interest in the realm of medicinal chemistry. This intricate molecule, featuring a piperazine core linked to a pyrimidine scaffold, has garnered attention due to its structural complexity and potential pharmacological applications. The presence of functional groups such as the 3,4-dimethoxybenzenesulfonyl moiety and the propan-2-yloxy substituent contributes to its unique chemical properties, making it a promising candidate for further investigation in drug discovery.

The compound's structural design incorporates elements that are frequently explored in the development of bioactive molecules. The piperazine ring, known for its ability to form hydrogen bonds and interact with biological targets, is a common feature in many pharmacologically active agents. In particular, piperazine derivatives have been extensively studied for their roles in treating neurological disorders, cardiovascular diseases, and infections. The sulfonyl group attached to the piperazine ring not only enhances the molecule's solubility but also influences its interactions with biological receptors.

The pyrimidine component of the molecule adds another layer of complexity, offering opportunities for diverse pharmacological effects. Pyrimidine derivatives are well-documented for their antimicrobial, antiviral, and anticancer properties. Specifically, the propan-2-yloxy group at the 6-position of the pyrimidine ring introduces a hydrophobic region that can modulate binding affinity and metabolic stability. This combination of structural features makes 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine a versatile scaffold for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. For instance, preliminary simulations indicate that it could interfere with kinases and other enzymes involved in cell signaling pathways. Such findings align with current trends in drug development, where targeting dysregulated signaling pathways is a key strategy.

In the context of oncology research, 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine has shown promise as a lead compound for further optimization. Its structural features are reminiscent of known chemotherapeutic agents that disrupt tumor growth by inhibiting critical cellular processes. The 3,4-dimethoxybenzenesulfonyl group is particularly noteworthy, as it has been associated with compounds that exhibit potent antitumor activity. Further studies are warranted to explore its efficacy in preclinical models.

The compound's potential extends beyond oncology; it may also find applications in treating neurological disorders. Piperazine derivatives have been investigated for their ability to modulate neurotransmitter systems, making them attractive candidates for drugs targeting conditions such as depression and epilepsy. The unique combination of functional groups in 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine suggests that it could interact with multiple targets simultaneously, offering a multifaceted therapeutic approach.

From a synthetic chemistry perspective, this compound exemplifies the sophistication achievable through multi-step organic synthesis. The integration of complex aromatic systems with heterocyclic cores requires meticulous planning and execution. Recent methodologies have improved the efficiency of such syntheses, enabling faster access to novel molecular architectures like this one. Advances in green chemistry principles have also contributed to more sustainable production processes.

The pharmacokinetic properties of 4-4-(3,4-dimethoxybenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine are another critical area of investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical viability. Preliminary data suggest favorable solubility characteristics due to the presence of polar functional groups like the sulfonyl moiety and ether linkage. However, further studies are needed to assess its metabolic stability and potential for drug-drug interactions.

Collaborative efforts between academic researchers and pharmaceutical companies have accelerated the development pipeline for new therapeutics. Preclinical studies using this compound are ongoing in several institutions worldwide. These efforts aim to validate its biological activity across various disease models before transitioning to human trials. The integration of high-throughput screening technologies has streamlined this process by allowing rapid evaluation of large libraries of compounds.

The regulatory landscape also plays a crucial role in bringing new drugs to market efficiently. Compliance with guidelines set forth by agencies such as the FDA and EMA ensures that approved medications meet stringent safety and efficacy standards before reaching patients worldwide. Companies investing in compounds like 946354-51-4 must navigate these regulatory pathways carefully while maintaining rigorous quality control throughout development.

In conclusion, 946354–51– ⁴⁻⁴(³⁴⁻dimethoxybenzènesulfonylpiperazin¹⁻yl)²methyl⁶( propan²yloxy)pyrimidine ⁴⁻⁴(³⁴dimethoxybenzènesulfonylpiperazin¹⁻yl)²methyl⁶( propan²yloxy)pyrimidine represents an exciting opportunity within modern medicinal chemistry due to its complex structure potential therapeutic applications and alignment with current drug discovery trends . Continued research into this compound will likely yield valuable insights into novel treatments across multiple disease areas . As our understanding evolves further exploration will undoubtedly uncover additional possibilities yet unimagined .